2-Ethoxy-4-(1-pyrrolidinylcarbothioyl)phenol

• IUPAC Name: (3-ethoxy-4-hydroxyphenyl)-pyrrolidin-1-ylmethanethione
• InChI: InChI=1S/C13H17NO2S/c1-2-16-12-9-10(5-6-11(12)15)13(17)14-7-3-4-8-14/h5-6,9,15H,2-4,7-8H2,1H3
• InChI Key: MKGQMBWEVSVOJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(=S)N2CCCC2)O
• Molecular Formula: C13H17NO2S
• Molecular Weight: 251.35 g/mol
• Solubility: >37.7 [ug/mL] (The mean of the results at pH 7.4)

Description

2-Ethoxy-4-(1-pyrrolidinylcarbothioyl)phenol, also known as EPC-K1, is a synthetic compound that has gained attention in the scientific community due to its potential use as a research tool for studying various biological processes. EPC-K1 is a thioester derivative of 4-phenol and pyrrolidine, which has been synthesized through a multistep process involving several chemical reactions.

Scientific Research Applications

Synthesis and Chemical Properties

The exploration of synthetic routes and the chemical behavior of compounds related to 2-Ethoxy-4-(1-pyrrolidinylcarbothioyl)phenol is a significant area of interest. For example, the development of phosphine-catalyzed [4 + 2] annulation methods offers a pathway to highly functionalized tetrahydropyridines, indicating the versatility of related compounds in synthetic chemistry (Zhu, Lan, & Kwon, 2003). This reflects the broader interest in creating complex molecular architectures from simpler precursors, highlighting the synthetic potential of compounds like 2-Ethoxy-4-(1-pyrrolidinylcarbothioyl)phenol.

Quantum Mechanical and Spectroscopic Studies

The molecular structure and electronic characteristics of compounds structurally related to 2-Ethoxy-4-(1-pyrrolidinylcarbothioyl)phenol have been studied extensively. For instance, quantum mechanical and spectroscopic analyses, including FT-IR, FT-Raman, and UV-Vis studies, have been applied to understand their molecular properties and behavior (Hajam, Saleem, Ali Padhusha, & Ameen, 2021). These studies offer insights into the vibrational frequencies, electronic transitions, and non-linear optical (NLO) behaviors of such compounds, underpinning their potential applications in materials science and molecular electronics.

Antioxidant Activity and Molecular Docking Studies

The investigation into the antioxidant activities of phenolic compounds reveals the importance of functional groups, such as methoxy, phenolic hydroxyl, and carboxylic acid, in enhancing their antioxidant efficacy. Research indicates that these functional groups significantly contribute to the antioxidant properties, which can be correlated with the molecular structure of related compounds (Chen, Yang, Ma, Li, Shahzad, & Kim, 2020). Additionally, molecular docking studies have been employed to understand the interactions between such compounds and biological targets, suggesting potential therapeutic applications.

Applications in Material Science

The development and characterization of new materials also constitute an important research area. For example, the synthesis of novel conjugated polyelectrolytes based on the structural framework similar to 2-Ethoxy-4-(1-pyrrolidinylcarbothioyl)phenol demonstrates the application of such compounds in the fabrication of polymer solar cells, highlighting their role as effective electron transport layers (Hu, Wu, Li, Hu, Zhang, Chen, & Chen, 2015).

Environmental and Biochemical Studies

The environmental and biochemical impacts of related compounds have also been assessed, with studies focusing on the toxicity of pyriproxyfen, a pyridine-based pesticide, in vertebrate models. Such research is crucial for understanding the ecological and health implications of chemical compounds used in agriculture and pest control (Maharajan, Muthulakshmi, Nataraj, Ramesh, & Kadirvelu, 2018).